Cas no 577791-08-3 (3-(3-Chlorophenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-4-amine)

• Product Name: 3-(3-Chlorophenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-4-amine
• CAS No: 577791-08-3
• MF: C₁₆H₁₅ClN₄S
• MW: 330.835100412369
• CID: 3053085
• PubChem ID: 937351
• Update Time: 2025-04-21

3-(3-Chlorophenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-4-amine
• 3-(3-chlorophenyl)-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine
• 657-363-9
• AKOS002189642
• 577791-08-3
• STL341431

• Inchi： 1S/C16H15ClN4S/c1-11-5-2-3-6-13(11)10-22-16-20-19-15(21(16)18)12-7-4-8-14(17)9-12/h2-9H,10,18H2,1H3
• InChI Key： PFRDISMPHJUYQV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NN=C(N1N)SCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 330.0705954Da
• Monoisotopic Mass: 330.0705954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82Ų